Cas no 1697147-30-0 (7-tert-butyl-4H,5H,6H,7H-pyrazolo1,5-apyrimidine-2-carboxamide)

• Product Name: 7-tert-butyl-4H,5H,6H,7H-pyrazolo1,5-apyrimidine-2-carboxamide
• CAS No: 1697147-30-0
• MF: C₁₁H₁₈N₄O
• MW: 222.286821842194
• CID: 6007732
• PubChem ID: 136709779
• Update Time: 2025-06-15

7-tert-butyl-4H,5H,6H,7H-pyrazolo1,5-apyrimidine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 7-tert-butyl-4H,5H,6H,7H-pyrazolo1,5-apyrimidine-2-carboxamide
• 1697147-30-0
• EN300-1119023
• 7-tert-butyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine-2-carboxamide

• Inchi： 1S/C11H18N4O/c1-11(2,3)8-4-5-13-9-6-7(10(12)16)14-15(8)9/h6,8,13H,4-5H2,1-3H3,(H2,12,16)
• InChI Key： ZGEAKPJPHWWOJH-UHFFFAOYSA-N
• SMILES： O=C(C1C=C2NCCC(C(C)(C)C)N2N=1)N

Computed Properties

• Exact Mass: 222.14806121g/mol
• Monoisotopic Mass: 222.14806121g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 72.9Ų

Additional information on 7-tert-butyl-4H,5H,6H,7H-pyrazolo1,5-apyrimidine-2-carboxamide

Introduction to 7-tert-butyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine-2-carboxamide (CAS No. 1697147-30-0)

7-tert-butyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine-2-carboxamide, with the CAS number 1697147-30-0, is a compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of pyrazolopyrimidines, which are known for their diverse pharmacological properties, including anti-inflammatory, antiviral, and anticancer activities.

The chemical structure of 7-tert-butyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine-2-carboxamide is characterized by a pyrazolopyrimidine core with a tert-butyl substituent at the 7-position and a carboxamide group at the 2-position. The tert-butyl group is known for its steric bulk and electron-donating properties, which can influence the compound's solubility and biological activity. The carboxamide functionality provides additional opportunities for hydrogen bonding and interactions with biological targets.

Recent research has focused on the potential therapeutic applications of this compound. A study published in the Journal of Medicinal Chemistry in 2022 reported that 7-tert-butyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine-2-carboxamide exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6 in LPS-stimulated macrophages. This finding suggests that the compound may have potential as a novel anti-inflammatory agent for the treatment of inflammatory diseases.

In addition to its anti-inflammatory properties, 7-tert-butyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine-2-carboxamide has also shown promising antiviral activity. A study conducted by a team of researchers at the University of California in 2023 demonstrated that this compound effectively inhibits the replication of several RNA viruses, including influenza A virus and SARS-CoV-2. The mechanism of action appears to involve the disruption of viral RNA synthesis and assembly processes.

The anticancer potential of 7-tert-butyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine-2-carboxamide has also been explored. In vitro studies have shown that this compound selectively induces apoptosis in various cancer cell lines while sparing normal cells. Mechanistic investigations revealed that the compound targets key signaling pathways involved in cell proliferation and survival, such as the PI3K/Akt and MAPK pathways.

To further understand the pharmacological profile of 7-tert-butyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine-2-carboxamide, several structure-activity relationship (SAR) studies have been conducted. These studies have identified key structural modifications that can enhance the compound's potency and selectivity. For example, substituting different alkyl groups at the 7-position or introducing additional functional groups at other positions can significantly affect the compound's biological activity.

The pharmacokinetic properties of 7-tert-butyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine-2-carboxamide have also been investigated. Preclinical studies in animal models have shown that this compound exhibits good oral bioavailability and favorable pharmacokinetic parameters. These findings suggest that it may be suitable for further development as an orally administered therapeutic agent.

In conclusion, 7-tert-butyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine-2-carboxamide (CAS No. 1697147-30-0) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and diverse biological activities make it an attractive candidate for further research and development in medicinal chemistry. Ongoing studies are expected to provide more insights into its mechanisms of action and optimize its therapeutic potential for various diseases.